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For Researchers, Scientists, and Drug Development Professionals

Introduction
AS-0017445 is a potent and broad-spectrum inhibitor of the main protease (Mpro) of

coronaviruses, including SARS-CoV-2 and MERS-CoV. Developed through a groundbreaking

open-science initiative by the COVID Moonshot consortium, AS-0017445 is a non-covalent,

non-peptidic inhibitor that represents a promising candidate for antiviral therapy. Its mechanism

of action involves blocking the enzymatic activity of Mpro, a viral enzyme essential for the

cleavage of polyproteins into functional viral proteins, thereby inhibiting viral replication. This

document provides detailed application notes and protocols for the use of AS-0017445 in cell

culture-based assays. All data associated with the development of AS-0017445 is publicly

available, reflecting the open-science nature of the COVID Moonshot project.[1]

Signaling Pathway of AS-0017445
AS-0017445 targets the main protease (Mpro), also known as 3CLpro, of coronaviruses. Mpro

is a critical enzyme in the viral life cycle, responsible for processing the viral polyproteins into

individual functional proteins required for viral replication and assembly. By inhibiting Mpro, AS-
0017445 effectively halts the viral replication process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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